4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 918516-12-8
• Molecular Formula: C15H10N2O
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4-(1-benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C15H10N2O/c1-2-4-13-10(3-1)9-14(18-13)11-5-7-16-15-12(11)6-8-17-15/h1-9H,(H,16,17)
• InChI Key: VKXPXONHAGCHFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=C4C=CNC4=NC=C3

Description

4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound that combines the structural features of benzofuran and pyrrolopyridine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine typically involves the annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine . This method allows for the efficient production of 1,4-dihydrobenzofuro[3,2-b]pyridines, which can be further aromatized to yield the desired compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies related to its biological activity and potential therapeutic effects.

Medicine: It has been investigated for its antidepressant properties.

Industry: It may be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine involves its interaction with specific molecular targets and pathways. As an antidepressant, it likely modulates neurotransmitter levels in the brain, although the exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Similar Compounds

4-(1-Benzofuran-2-yl)pyridine: Shares the benzofuran moiety but differs in the pyridine structure.

2-(4-Pyridyl)benzofuran: Another compound with a similar structure but different functional groups.

Uniqueness

4-(1-Benzofuran-2-yl)-1H-pyrrolo[2,3-b]pyridine is unique due to its combined benzofuran and pyrrolopyridine structures, which contribute to its distinct chemical and biological properties. This uniqueness makes it a valuable compound for further research and development in various scientific fields.